Cas no 88043-40-7 (1,3,4-Thiadiazol-2(3H)-one, 3-methyl-)

• Product Name: 1,3,4-Thiadiazol-2(3H)-one, 3-methyl-
• CAS No: 88043-40-7
• MF: C₃H₄N₂OS
• MW: 116.141658782959
• CID: 647509
• PubChem ID: 23279318
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2(3H)-one, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2(3H)-one, 3-methyl-
• 3-methyl-1,3,4-thiadiazol-2-one
• DTXSID20632463
• 3-Methyl-1,3,4-thiadiazol-2(3H)-one
• 88043-40-7
• SCHEMBL14395664

• Inchi： 1S/C3H4N2OS/c1-5-3(6)7-2-4-5/h2H,1H3
• InChI Key： GDHNJEIBWDUUQG-UHFFFAOYSA-N
• SMILES： S1C=NN(C1=O)C

Computed Properties

• Exact Mass: 116.00443393g/mol
• Monoisotopic Mass: 116.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles